Cas no 1955499-28-1 (1-2-(2-methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride)

• Product Name: 1-2-(2-methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride
• CAS No: 1955499-28-1
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• MDL: MFCD16653406
• CID: 5221434
• PubChem ID: 122236311
• Update Time: 2025-06-26

1-2-(2-methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2-Methoxyphenyl)cyclopropyl]-piperazin-1-ylmethanone
• hydrochloride
• 1-2-(2-methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride

• MDL： MFCD16653406
• Inchi： 1S/C15H20N2O2.ClH/c1-19-14-5-3-2-4-11(14)12-10-13(12)15(18)17-8-6-16-7-9-17;/h2-5,12-13,16H,6-10H2,1H3;1H
• InChI Key： HYABYMLIYNGZMI-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1CC1C1C=CC=CC=1OC)=O.Cl

Additional information on 1-2-(2-methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride

1-2-(2-Methoxyphenyl)cyclopropanecarbonylpiperazine Hydrochloride: A Comprehensive Overview

1-2-(2-Methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride, identified by the CAS number 1955499-28-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a piperazine ring, a cyclopropane moiety, and a methoxyphenyl group, creating a structure with diverse functional groups that can interact with various biological targets.

The piperazine ring, a six-membered amine-containing structure, is a common feature in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with protein targets. The cyclopropane group, known for its strained ring system, introduces unique electronic and steric properties that can enhance the compound's bioactivity. The methoxyphenyl group adds aromaticity and additional electronic effects, further modulating the compound's properties.

Recent studies have explored the biological activity of 1-2-(2-Methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride. Research indicates that this compound exhibits potential as a modulator of certain ion channels and receptors, which are critical targets in the treatment of neurological disorders such as epilepsy and pain conditions. The hydrochloride salt form of the compound is particularly relevant for pharmaceutical applications due to its enhanced solubility and stability.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has improved the efficiency and yield of this process. These advancements are crucial for scaling up production to meet potential clinical demands.

The structural versatility of 1-2-(2-Methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents on the phenyl ring or altering the piperazine moiety, researchers can design derivatives with enhanced potency or selectivity for specific biological targets.

From an analytical standpoint, the compound has been characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the molecular structure and purity of the compound, which is essential for ensuring consistent quality in preclinical studies.

In conclusion, 1-2-(2-Methoxyphenyl)cyclopropanecarbonylpiperazine hydrochloride, with its unique combination of structural elements and promising biological activity, represents an important lead compound in drug discovery efforts. Continued research into its pharmacokinetics, toxicity profile, and therapeutic potential will be critical in determining its role in future medical treatments.